Cas no 98589-46-9 (5-Amino-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-Amino-1-benzothiophene-2-carboxylic acid
• CAS No: 98589-46-9
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD01159705
• CID: 810264
• PubChem ID: 2764555
• Update Time: 2025-05-20

5-Amino-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-amino-
• 5-Amino-1-benzothiophene-2-carboxylic acid
• 5-amino-Benzo[b]thiophene-2-carboxylic acid
• 5-AMINOBENZO[B]THIOPHENE-2-CARBOXYLIC ACID
• 5-Amino-benzo[b]thiophen-2-carbonsaeure
• 5-Amino-thionaphthen-2-carbonsaeure
• aminobenzothiophenecarboxylicacid
• Benzo[b]thiophene-2-carboxylic acid, 5-amino-
• BGGKOIDGMQOPPH-UHFFFAOYSA-N
• STK735214
• SBB072909
• KM3480
• 4627AF
• ST072153
• AK158788
• AB0155394
• 5-Amino-1-benzo[b]thiophene-2-carboxylic acid
• 5-amino-1-benzothioph
• EN300-57971
• CS-0206165
• 98589-46-9
• J-516731
• MFCD01159705
• FT-0680165
• SCHEMBL3342502
• 5-amino-1-benzothiophene-2-carboxylic acid, AldrichCPR
• DTXSID90377495
• 9X-0700
• AKOS000348720
• Eethyl3-methylthiophene-2-carboxylate
• DB-080551
• G78379
• ALBB-026199

• MDL： MFCD01159705
• Inchi： 1S/C9H7NO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12)
• InChI Key： BGGKOIDGMQOPPH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 192.011924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6
• XLogP3: 2.1

Experimental Properties

• Density: 1.511
• Melting Point: 274-276°C
• Boiling Point: 467.8°Cat760mmHg
• Flash Point: 236.7°C
• PSA: 91.56000
• LogP: 2.76290

5-Amino-1-benzothiophene-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Amino-1-benzothiophene-2-carboxylic acid

5-Amino-1-benzothiophene-2-carboxylic Acid (CAS No. 98589-46-9)

5-Amino-1-benzothiophene-2-carboxylic acid, also known by its CAS number 98589-46-9, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which have garnered considerable attention due to their unique structural properties and potential applications in drug discovery. The molecule consists of a benzothiophene ring system with an amino group at position 5 and a carboxylic acid group at position 2, making it a versatile structure for further functionalization and exploration.

The synthesis of 5-amino-1-benzothiophene-2-carboxylic acid involves a series of well-established organic reactions, including condensation, oxidation, and substitution processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, aligning with the growing demand for sustainable chemical processes.

Benzothiophene derivatives have been extensively studied for their biological activities, particularly in the context of anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that 5-amino-1-benzothiophene-2-carboxylic acid exhibits potent inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting chronic diseases.

In addition to its pharmacological applications, 5-amino-1-benzothiophene-2-carboxylic acid has demonstrated interesting electronic properties, making it a candidate for materials science applications. Researchers have explored its use in organic electronics, particularly in the development of semiconducting materials and sensors. The compound's ability to form stable charge transfer complexes has been highlighted in recent studies, suggesting its utility in advanced electronic devices.

The structural versatility of 5-amino-1-benzothiophene-2-carboxylic acid allows for further modification to enhance its bioavailability and efficacy. For instance, researchers have investigated the incorporation of this compound into drug delivery systems, such as nanoparticles and liposomes, to improve its pharmacokinetic profile. These innovations are expected to pave the way for more effective treatments in various therapeutic areas.

In conclusion, 5-amino-1-benzothiophene-2-carboxylic acid (CAS No. 98589-46-9) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.